Pharmacuetical Impurity Standards
  • Glycoursodeoxycholic acid
    Glycoursodeoxycholic acid
    • Cat. No.:
    • B018196
    • CAS No.:
    • 64480-66-6
    • Molecular Formula:
    • C26H43NO5
    • Molecular Weight:
    • 449.6 g/mol
    Description
    Glycoursodeoxycholic acid is a bile acid glycine conjugate derived from ursoodeoxycholic acid. It has a role as a neuroprotective agent and a human blood serum metabolite. It is a bile acid glycine conjugate and...
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  • Dibenz(b,f)azepine
    Dibenz(b,f)azepine
    • Cat. No.:
    • B142622
    • CAS No.:
    • 256-96-2
    • Molecular Formula:
    • C14H11N
    • Molecular Weight:
    • 193.24 g/mol
    Description
    5H-dibenzo[b,f]azepine is a mancude organic heterotricyclic parent that consists of a seven-membered nitrogen hetrocycle fused with two benzene rings. It has a role as a marine xenobiotic metabolite. It is a man...
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  • 5-Fluorocytosine
    5-Fluorocytosine
    • Cat. No.:
    • B144154
    • CAS No.:
    • 130256-61-0
    • Molecular Formula:
    • C4H4FN3O
    • Molecular Weight:
    • 129.09 g/mol
    Description
    Flucytosine is a pyrimidine compound and a fluorinated cytosine analog exhibiting antifungal activity. After penetration into the fungal cells, flucytosine is deaminated to its active metabolite 5-fluorouracil. ...
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  • Cefetamet
    Cefetamet
    • Cat. No.:
    • B193807
    • CAS No.:
    • 65052-63-3
    • Molecular Formula:
    • C14H15N5O5S2
    • Molecular Weight:
    • 397.4 g/mol
    Description
    Cefetamet is a cephalosporin compound having methyl and [(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino side-groups;  a cephalosporin antibiotic active against Neisseria gonorrhoeae.
    Cefe...
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  • Glimepiride
    Glimepiride
    • Cat. No.:
    • B600860
    • CAS No.:
    • 684286-46-2
    • Molecular Formula:
    • C24H34N4O5S
    • Molecular Weight:
    • 490.6 g/mol
    Description
    Glimepiride is a sulfonamide, a N-acylurea and a N-sulfonylurea. It has a role as a hypoglycemic agent and an insulin secretagogue.
    GLIMEPIRIDE is a small molecule drug with a maximum clinical trial phase of ...
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  • Atorvastatin lactone
    Atorvastatin lactone
    • Cat. No.:
    • B1665823
    • CAS No.:
    • 125995-03-1
    • Molecular Formula:
    • C33H33FN2O4
    • Molecular Weight:
    • 540.6 g/mol
    Description
    Atorvastatin lactone is an active metabolite of the HMG-CoA reductase inhibitor atorvastatin. It is formed from atorvastatin by the UDP-glucuronosyltransferase (UGT) isoforms UGT1A3 and UGT1A1 in insect cell-der...
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  • Camp
    Camp
    • Cat. No.:
    • B1669394
    • CAS No.:
    • 60-92-4
    • Molecular Formula:
    • C10H12N5O6P
    • Molecular Weight:
    • 329.21 g/mol
    Description
    3',5'-cyclic AMP is a 3',5'-cyclic purine nucleotide having having adenine as the nucleobase. It has a role as a human metabolite, an Escherichia coli metabolite and a mouse metabolite. It is an adenyl ribonucle...
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  • Sulfapyridine
    Sulfapyridine
    • Cat. No.:
    • B1682706
    • CAS No.:
    • 144-83-2
    • Molecular Formula:
    • C11H11N3O2S
    • Molecular Weight:
    • 249.29 g/mol
    Description
    Sulfapyridine appears as odorless or almost odorless white or yellowish-white crystalline powder. Very slightly bitter taste. Aqueous solution is neutral. (NTP, 1992)
    Sulfapyridine is a sulfonamide consisting...
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  • 5-Aminosalicylic acid
    5-Aminosalicylic acid
    • Cat. No.:
    • B7765266
    • CAS No.:
    • 51481-17-5
    • Molecular Formula:
    • C7H7NO3
    • Molecular Weight:
    • 153.14 g/mol
    Description
    5-aminosalicylic acid appears as odorless white to pinkish crystals or purplish-tan powder. Aqueous solutions acidic (pH approximately 4.1 at 0.8 mg/L water). (NTP, 1992)
    Mesalamine is a monohydroxybenzoic ac...
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  • Sulfamethoxazole
    Sulfamethoxazole
    • Cat. No.:
    • B10753813
    • CAS No.:
    • 144993-89-5
    • Molecular Formula:
    • C10H11N3O3S
    • Molecular Weight:
    • 253.28 g/mol
    Description
    Crystals or white powder. (NTP, 1992)
    Sulfamethoxazole is an isoxazole (1,2-oxazole) compound having a methyl substituent at the 5-position and a 4-aminobenzenesulfonamido group at the 3-position. It has a ro...
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